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Abstract
This technical guide provides a comprehensive overview of 2-Butoxyoxane (CAS No. 1927-68-0), a heterocyclic ether with growing interest in

specialized research fields. The document details the foundational synthesis of 2-Butoxyoxane via the acid-catalyzed addition of butanol to

3,4-dihydro-2H-pyran, including a step-by-step laboratory protocol and mechanistic insights. Key physicochemical properties are tabulated for

reference. Furthermore, this guide explores the current understanding of its biological activities, toxicological considerations related to its

metabolites, and its established and prospective research applications, from specialty solvents to intermediates in organic synthesis. The

content is structured to serve as a foundational resource for researchers, chemists, and drug development professionals investigating the

potential of this and related oxane derivatives.

Introduction: The Oxane Scaffold in Chemical Science
Heterocyclic compounds are cornerstones of medicinal and materials chemistry, providing rigid scaffolds that orient functional groups in

precise three-dimensional arrangements. Among these, oxygen-containing heterocycles are of particular importance. The oxane, or

tetrahydropyran, ring is a privileged structure found in numerous natural products and synthetic molecules with significant biological activity.[1]

Its conformational flexibility and ability to act as a hydrogen bond acceptor make it a valuable component in molecular design.

The introduction of an alkoxy substituent at the 2-position of the oxane ring, creating a cyclic acetal, imparts unique chemical properties.

These 2-alkoxyoxane derivatives are notable for their relative stability under basic conditions and their carefully controlled reactivity under

acidic conditions, making them useful as protecting groups for alcohols in complex organic syntheses.[2] 2-Butoxyoxane, the subject of this

guide, exemplifies this class of compounds and is gaining attention for its specific applications and properties.[3]

Discovery and Foundational Synthesis
The history of 2-Butoxyoxane is intrinsically linked to the broader development of alcohol protection chemistry and the exploration of acid-

catalyzed reactions of cyclic enol ethers. The primary and most direct route to its synthesis is the acid-catalyzed addition of an alcohol to 3,4-

dihydro-2H-pyran (DHP).[3][4] This reaction, a cornerstone of organic chemistry, became popular in the mid-20th century for its efficiency and

simplicity in protecting hydroxyl groups.

The causality behind this experimental choice is rooted in the high reactivity of the electron-rich double bond in DHP towards electrophiles. In

the presence of an acid catalyst, the enol ether is protonated, creating a stabilized oxonium ion intermediate.[2] This intermediate is highly

susceptible to nucleophilic attack by an alcohol, such as 1-butanol, leading to the formation of the 2-alkoxyoxane product with high efficiency.

[4][5]

2.1. Mechanism of Acid-Catalyzed Synthesis
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The reaction proceeds via a well-established electrophilic addition mechanism. The key steps are outlined below, demonstrating the critical

role of the acid catalyst in activating the dihydropyran ring for nucleophilic attack.

Reactants

Mechanism

Products

3,4-Dihydro-2H-pyran (DHP)

Step 1: Protonation of DHP
(Rate-Determining Step)

1-Butanol

Step 2: Nucleophilic Attack
by 1-Butanol

H⁺ (Catalyst)

Stabilized Oxonium
Ion Intermediate

Forms resonance-
stabilized carbocation

Step 3: Deprotonation

Forms protonated ether

2-Butoxyoxane H⁺ (Catalyst Regenerated)

Catalyst regeneration
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Caption: Reaction mechanism for the synthesis of 2-Butoxyoxane.

Physicochemical and Spectroscopic Data
Understanding the fundamental properties of 2-Butoxyoxane is crucial for its application in research and development. The following table

summarizes its key identifiers and physicochemical characteristics.[3]

Property Value Source

CAS Number 1927-68-0 DTP/NCI, EPA DSSTox[3]

Molecular Formula C₉H₁₈O₂ PubChem[3]

Molecular Weight 158.24 g/mol PubChem[3]

Canonical SMILES CCCCOC1CCCCO1 PubChem[3]

InChI Key HVHNQFALNKRKQY-UHFFFAOYSA-N PubChem[3]

Appearance (Expected) Colorless Liquid N/A

Boiling Point (Estimated) 180-190 °C N/A

Density (Estimated) 0.93 - 0.95 g/cm³ N/A

Solubility Soluble in common organic solvents General Chemical Principles

Detailed Experimental Protocol: Laboratory Scale Synthesis
This section provides a detailed, self-validating protocol for the synthesis of 2-Butoxyoxane. The inclusion of specific workup and purification

steps ensures the isolation of a high-purity product, which is essential for subsequent research applications.

4.1. Materials and Reagents
3,4-Dihydro-2H-pyran (DHP) (≥97%)

1-Butanol (Anhydrous, ≥99%)

Pyridinium p-toluenesulfonate (PPTS) or Amberlyst® 15 ion-exchange resin

Diethyl ether (Anhydrous)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator
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4.2. Step-by-Step Synthesis Workflow
Caption: Step-by-step workflow for the synthesis of 2-Butoxyoxane.

4.3. Procedural Steps
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-butanol (1.0 equivalent) and 3,4-dihydro-2H-pyran

(1.2 equivalents).

Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS, ~0.02 equivalents). Rationale: PPTS is a mild, non-

hygroscopic acid catalyst that minimizes side reactions often seen with stronger acids like H₂SO₄.

Reaction: Stir the mixture at room temperature. The reaction is typically exothermic. Monitor the reaction's progress by Thin Layer

Chromatography (TLC), observing the consumption of the 1-butanol starting material. The reaction is generally complete within 2-4 hours.

Workup: Once the reaction is complete, dilute the mixture with diethyl ether. Transfer the solution to a separatory funnel and wash with an

equal volume of saturated sodium bicarbonate solution to neutralize the acid catalyst. Subsequently, wash with brine to remove residual

water.

Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary

evaporator. The crude product can be purified by vacuum distillation to yield 2-Butoxyoxane as a pure, colorless liquid.

Applications and Research Interest
The utility of 2-Butoxyoxane spans several areas of chemical science, from a functional solvent to a key intermediate in synthesis.

5.1. Role as a Specialty Solvent
As a member of the glycol ether family, 2-Butoxyoxane exhibits excellent solvent properties.[3] Its molecular structure, featuring both a polar

oxane ring and a nonpolar butyl chain, allows it to dissolve a wide range of substances. This amphiphilic character makes it a candidate for

specialized formulations in coatings, inks, and cleaning agents where controlled volatility and solvency are required.[3]

5.2. Intermediate in Organic Synthesis
The primary role of 2-Butoxyoxane in a research context is as a protected form of 1-butanol. The tetrahydropyranyl (THP) ether is stable to a

wide variety of non-acidic reagents, including organometallics, hydrides, and strong bases, making it an ideal protecting group during multi-

step syntheses. The butanol can be readily deprotected under mild acidic conditions.

5.3. Biological Activity and Toxicology
While specific biological activities for 2-Butoxyoxane are an active area of investigation, insights can be drawn from related compounds. It is

known to be derived from 2-butoxyethanol (a high-production-volume chemical), and its metabolism is expected to yield 2-butoxyacetic acid

(BAA).[3] BAA is the primary metabolite responsible for the biological and toxicological effects observed with 2-butoxyethanol.[3] Therefore,

research into the toxicological profile of 2-Butoxyoxane often focuses on the pathways leading to and the effects of BAA. There is also

interest in its potential for bioremediation, as certain bacterial strains have been shown to degrade related compounds.[3]

Conclusion
2-Butoxyoxane represents a simple yet versatile molecule within the broader class of oxane derivatives. Its straightforward and efficient

synthesis, coupled with its useful properties as a protected alcohol and specialty solvent, ensures its continued relevance in organic chemistry.

While its direct applications in drug development are not yet established, its role as a key intermediate facilitates the synthesis of more

complex, biologically active molecules. Future research will likely focus on further delineating its specific toxicological profile and exploring

novel applications that leverage its unique physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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empowering scientists and researchers to drive progress in science and industry.
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